Cas no 61949-77-7 (trans-Permethrin)

• Product Name: trans-Permethrin
• CAS No: 61949-77-7
• Molecular Formula: C₂₁H₂₀Cl₂O₃
• Molecular Weight: 391.2877
• CID: 955851

trans-Permethrin Properties

Names and Identifiers

• trans-permethrin
• Purity of trans-Permethrin
• CIS-CYPERMETHRIN, HEXANE SOLUTION REFERENCE MATERIAL
• trans-Permethrin (isomer mix)
• trans-Permethrin solution
• trans-Permethrin (isomer mix)100µg
• trans-m-Phenoxybenzyl 3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• Biopermethrin
• (+)-trans-Permethrin
• (1R)-trans-Permethrin
• (3-phenoxyphenyl)methyl (1R,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• 5O0SBK88B7
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (3-phenoxyphenyl)methyl ester, trans-
• Biopermethrin [ISO]
• NRDC 147
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (3-phenoxyphenyl)methyl ester, (1R,3S)-rel-
• Cyclopr

• InChIKey： RLLPVAHGXHCWKJ-MJGOQNOKSA-N
• Inchi： 1S/C21H20Cl2O3/c1-21(2)17(12-18(22)23)19(21)20(24)25-13-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12,17,19H,13H2,1-2H3/t17-,19+/m1/s1
• SMILES： Cl/C(=C(/[H])\[C@]1([H])[C@@]([H])(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C(C=2[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])C1(C([H])([H])[H])C([H])([H])[H])/Cl

Computed Properties

• Exact Mass: 390.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 390.0789499 g/mol
• Heavy Atom Count: 26
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5
• Molecular Weight: 391.3

Experimental Properties

• LogP: 6.11330
• PSA: 35.53000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 505.74°C (rough estimate)
• Flash Point: -18 °C
• Color/Form: White powder or colorless transparent liquid
• Solubility: It is very slightly soluble in water, hexane, and a large amount of alcohol
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids